Cas no 168130-83-4 (2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 168130-83-4
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 6032229
• PubChem ID: 12013576
• Update Time: 2025-06-08

2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• Benzenemethanol, 4-hydroxy-3-methoxy-α-(trifluoromethyl)-
• SCHEMBL7128355
• EN300-1936728
• 168130-83-4
• AKOS010909563
• CS-0353935
• DTXSID501211554
• 4-Hydroxy-3-methoxy-alpha-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C9H9F3O3/c1-15-7-4-5(2-3-6(7)13)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key： IJPGAVYQVHIKBU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(OC)C=1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 309.0±42.0 °C(Predicted)
• pka: 9.58±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Professional Introduction to Compound with CAS No. 168130-83-4 and Product Name: 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

The compound with the CAS number 168130-83-4 and the product name 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both a methoxy group and a trifluoro-substituted hydroxyethyl side chain imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in the development of novel therapeutic agents. The compound 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol exemplifies this principle by incorporating elements that are known to enhance molecular interactions with biological targets. Specifically, the methoxy group can influence electronic distribution and solubility, while the trifluoro-substituted hydroxyethyl moiety contributes to metabolic stability and lipophilicity.

In the context of drug discovery, this compound has been investigated for its potential as an intermediate in synthesizing more complex molecules. The phenolic core structure is particularly relevant in the development of antioxidant and anti-inflammatory agents, areas where structural modifications can lead to improved efficacy and reduced toxicity. The introduction of fluorine atoms is a common strategy in medicinal chemistry to modulate pharmacokinetic properties, and the specific placement in this compound suggests enhanced binding affinity to certain enzymes or receptors.

One of the most intriguing aspects of 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol is its potential role in neurological research. Studies have begun to explore its interactions with enzymes involved in neurotransmitter metabolism, such as monoamine oxidases (MAOs). The electron-withdrawing nature of the trifluoromethyl group may facilitate binding to these enzymes without causing significant off-target effects, which is a critical consideration in drug design. Preliminary computational studies suggest that this compound could exhibit selectivity for MAO-B over MAO-A, making it a candidate for treating conditions like Parkinson's disease.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of organic synthesis and medicinal chemistry. Key steps include the introduction of the methoxy group at the 2-position of the phenol ring followed by functionalization at the 4-position with a trifluoro-substituted hydroxyethyl chain. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for moving from academic research to industrial applications where cost-effectiveness is paramount.

The pharmacological profile of 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol is still under active investigation, but early data suggest promising activities in multiple therapeutic areas. Beyond its potential as an MAO inhibitor, it may also exhibit properties relevant to cancer therapy due to its ability to modulate signaling pathways involving reactive oxygen species (ROS). The trifluoro-substituent is known to enhance metabolic stability, which could translate into longer half-lives and improved bioavailability—key factors for clinical success.

In conclusion, the compound with CAS number 168130-83-4 and product name 2-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol represents a significant contribution to pharmaceutical chemistry. Its unique structure combines elements that are highly relevant to modern drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.